Cas no 2229209-75-8 (4-(3-bromo-5-chloro-2-methoxyphenyl)-1H-imidazole)

• Product Name: 4-(3-bromo-5-chloro-2-methoxyphenyl)-1H-imidazole
• CAS No: 2229209-75-8
• MF: C₁₀H₈BrClN₂O
• MW: 287.540320396423
• CID: 6502968
• PubChem ID: 165883133
• Update Time: 2025-07-18

4-(3-bromo-5-chloro-2-methoxyphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-5-chloro-2-methoxyphenyl)-1H-imidazole
• 2229209-75-8
• EN300-1927847

• Inchi： 1S/C10H8BrClN2O/c1-15-10-7(9-4-13-5-14-9)2-6(12)3-8(10)11/h2-5H,1H3,(H,13,14)
• InChI Key： MRNKJYBLOBZVPZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC)C1=CN=CN1)Cl

Computed Properties

• Exact Mass: 285.95085g/mol
• Monoisotopic Mass: 285.95085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.9Ų

Additional information on 4-(3-bromo-5-chloro-2-methoxyphenyl)-1H-imidazole

Comprehensive Overview of 4-(3-bromo-5-chloro-2-methoxyphenyl)-1H-imidazole (CAS No. 2229209-75-8)

4-(3-bromo-5-chloro-2-methoxyphenyl)-1H-imidazole is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS registry number 2229209-75-8, this compound is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its imidazole core, which is known for its versatility in forming hydrogen bonds and interacting with biological targets.

The compound's molecular structure features a bromo and chloro substitution pattern on the phenyl ring, coupled with a methoxy group, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in the post-pandemic era. Searches for "imidazole derivatives in drug design" and "halogenated phenyl compounds" have surged, reflecting the compound's relevance in cutting-edge research.

From an industrial perspective, 4-(3-bromo-5-chloro-2-methoxyphenyl)-1H-imidazole is often discussed in forums focusing on high-value chemical intermediates. Its synthesis involves multi-step organic reactions, including cross-coupling and cyclization techniques, which are frequently searched by chemists optimizing scalable production methods. Environmental and regulatory trends also drive interest in "green synthesis of halogenated imidazoles," as industries seek sustainable alternatives.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC purity testing—keywords frequently associated with quality control in pharmaceutical manufacturing. The compound's stability under various conditions is another hot topic, with queries like "storage conditions for bromo-chloro imidazoles" appearing in technical databases. Such details are critical for ensuring reproducibility in research and industrial applications.

In summary, 4-(3-bromo-5-chloro-2-methoxyphenyl)-1H-imidazole (CAS 2229209-75-8) represents a intersection of medicinal chemistry and industrial innovation. Its structural features and functional groups make it a focal point for developing next-generation bioactive molecules, while its synthetic challenges inspire advancements in organic methodology. As research evolves, this compound is poised to remain a key player in addressing global health and technological challenges.